Cas no 1396716-00-9 (1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1396716-00-9
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5989734
• PubChem ID: 71786874
• Update Time: 2025-06-13

1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine
• 1396716-00-9
• (2,3-dimethoxyphenyl)-(4-thiophen-2-ylpiperidin-1-yl)methanone
• (2,3-dimethoxyphenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
• VU0534654-1
• AKOS024535685
• F6184-0124

• Inchi： 1S/C18H21NO3S/c1-21-15-6-3-5-14(17(15)22-2)18(20)19-10-8-13(9-11-19)16-7-4-12-23-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： AOCVYXJRKCMLEF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2C=CC=C(C=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67Ų

Additional information on 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine

Introduction to 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396716-00-9)

1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine, identified by its CAS number 1396716-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad applications in drug development due to its favorable pharmacokinetic properties and biological activity. The presence of both dimethoxybenzoyl and thiophen-2-yl substituents in its molecular framework endows it with unique chemical and biological characteristics, making it a promising candidate for further exploration in therapeutic applications.

The dimethoxybenzoyl moiety contributes to the compound's ability to interact with various biological targets, while the thiophen-2-yl group introduces a sulfur-rich scaffold that is often associated with enhanced binding affinity and metabolic stability. These structural features have been extensively studied in the context of developing novel bioactive molecules. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological receptors, suggesting its utility in modulating pathways relevant to neurological disorders, inflammation, and metabolic diseases.

In the realm of medicinal chemistry, the synthesis and characterization of 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine have been influenced by the growing demand for structurally diverse compounds that exhibit high selectivity and low toxicity. The compound's piperidine core is a well-established scaffold in drug design, with numerous derivatives already approved for clinical use or under investigation in preclinical studies. The incorporation of the dimethoxybenzoyl and thiophen-2-yl groups not only enhances its molecular complexity but also opens up possibilities for tailored modifications to optimize its pharmacological profile.

Recent research has highlighted the potential of thiophene-based compounds as scaffolds for developing anti-inflammatory and analgesic agents. The thiophen-2-yl moiety in 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine has been shown to exhibit inhibitory activity against certain enzymes involved in pro-inflammatory pathways. This finding aligns with the broader trend in drug discovery towards targeting inflammation at multiple levels, including modulation of cytokine production and enzymatic activity. The dimethoxybenzoyl group may further contribute to this effect by enhancing the compound's solubility and bioavailability, thereby improving its overall therapeutic efficacy.

The synthesis of 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for modular modifications, enabling chemists to explore a wide range of analogs with varying biological activities.

From a computational perspective, virtual screening techniques have been utilized to identify potential binding interactions between 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine and target proteins. These studies have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. For instance, molecular dynamics simulations have revealed that the dimethoxybenzoyl group interacts favorably with hydrophobic pockets in protein active sites, while the thiophen-2-yl moiety forms stable hydrogen bonds with polar residues. Such detailed mechanistic understanding is crucial for designing next-generation derivatives with improved pharmacological properties.

The pharmacological potential of 1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine has also been explored in preclinical models of neurological disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable candidates for central nervous system (CNS) therapies. Early studies suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting oxidative stress pathways. Further investigation is warranted to fully elucidate its mechanisms of action and therapeutic potential in conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion,1-(2,3-dimethoxybenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396716-00-9) represents a structurally intriguing compound with significant promise in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules targeting various diseases. As computational tools and synthetic methodologies continue to advance, the exploration of such compounds will undoubtedly yield new insights into drug design and development strategies.